Cas no 1804895-15-5 (Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate
• CAS No: 1804895-15-5
• MF: C₁₂H₉F₂NO₄
• MW: 269.200970411301
• CID: 4947121
• Update Time: 2025-10-21

Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate

• Inchi： 1S/C12H9F2NO4/c1-2-18-11(17)8-4-3-7(6-16)9(5-15)10(8)19-12(13)14/h3-4,6,12H,2H2,1H3
• InChI Key： FEVXJQUXIZJDHO-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=O)C=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate

Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate (CAS No. 1804895-15-5)

Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate (CAS No. 1804895-15-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound features a combination of a cyano group, a difluoromethoxy moiety, and a formyl group, making it an intriguing subject for both academic research and industrial development.

The cyano group in Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate imparts significant electronic effects and reactivity, which can be leveraged in the synthesis of more complex molecules. The presence of the difluoromethoxy group adds further complexity and can influence the compound's biological activity and physical properties. The formyl group, on the other hand, provides a versatile functional handle for further chemical modifications and reactions.

In the realm of pharmaceutical research, Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, researchers at the University of California have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The unique combination of functional groups in this molecule allows for fine-tuning of its pharmacological properties through structural modifications.

Beyond its pharmaceutical applications, Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate has also been investigated for its use in materials science. Its multifunctional nature makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have utilized this compound as a building block in the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composites.

In organic synthesis, Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity and functional groups enable a wide range of synthetic transformations, including nucleophilic additions, condensations, and cyclizations. This versatility has made it a popular choice among synthetic chemists for the synthesis of natural products and drug candidates.

The synthesis of Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate typically involves several steps, each designed to introduce or modify specific functional groups. One common synthetic route starts with the reaction of an appropriate aryl halide with difluoromethyl ether to form the difluoromethoxy-substituted intermediate. Subsequent steps involve the introduction of the cyano and formyl groups through selective reactions such as cyanation and formylation. The final step often involves esterification to form the ethyl ester derivative.

The physical properties of Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate, such as its solubility, melting point, and stability, are crucial for its practical applications. These properties can be influenced by factors such as temperature, solvent choice, and reaction conditions. Researchers have optimized these parameters to enhance the compound's performance in various applications.

In conclusion, Ethyl 3-cyano-2-difluoromethoxy-4-formylbenzoate (CAS No. 1804895-15-5) is a versatile organic compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique combination of functional groups offers opportunities for further research and development across multiple disciplines. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.